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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 50, also known by its synonyms C.I. 44090, Food Green S, and Lissamine Green

B, is a water-soluble, anionic triarylmethane dye.[1][2][3] While historically used in the food,

cosmetic, and textile industries, its application as a biological stain is gaining interest within the

scientific community.[4][5] This technical guide provides an in-depth overview of Acid Green
50's properties, mechanisms, and its utility as a biological stain for molecular analysis, tailored

for a research and development audience.

Physicochemical and Spectral Properties
Acid Green 50 is characterized by its distinct spectral properties in an aqueous solution. It

appears as a dark red to brown powder in its solid form.[6] Key quantitative data for Acid
Green 50 are summarized in the table below, providing a foundation for its application in

spectrophotometric and fluorescence-based assays.
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Property Value Reference(s)

Molecular Formula C₂₇H₂₅N₂NaO₇S₂ [3]

Molecular Weight 576.61 g/mol [7]

CAS Number 3087-16-9 [3]

Maximum Absorption (λmax) 633 - 637 nm (in H₂O) [4][6]

Molar Extinction Coefficient (ε)
≥60,000 M⁻¹cm⁻¹ at 630-636

nm (in H₂O at 0.005 g/L)
[4][5]

Solubility

Soluble in water and ethanol;

slightly soluble in DMSO and

methanol.

[4][5][8]

Mechanism of Action as a Biological Stain
The primary mechanism of Acid Green 50 as a biological stain is rooted in electrostatic

interactions. As an anionic dye, it binds to positively charged (cationic) components within

biological samples.[9] This interaction is particularly relevant for the staining of proteins, which

are rich in basic amino acids such as lysine, arginine, and histidine that carry a positive charge

at physiological pH.

In the context of cellular imaging, Acid Green 50 has been extensively studied as Lissamine

Green B in ophthalmology. These studies reveal a more specific mechanism: it acts as a vital

dye that selectively stains cells with compromised membrane integrity.[10] Healthy cells with

intact plasma membranes exclude the dye. However, in devitalized or damaged cells, the

compromised membrane allows the dye to penetrate the cytoplasm and subsequently bind to

the positively charged histones within the nucleus.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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